Cas no 2228505-50-6 (tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-chlorophenylcarbamate
• CAS No: 2228505-50-6
• MF: C₁₄H₁₈ClF₃N₂O₂
• MW: 338.753133296967
• CID: 6173917
• PubChem ID: 165621914
• Update Time: 2025-06-22

tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-chlorophenylcarbamate
• 2228505-50-6
• tert-butyl N-[2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-chlorophenyl]carbamate
• EN300-1890267

• Inchi： 1S/C14H18ClF3N2O2/c1-13(2,3)22-12(21)20-11-6-8(15)4-5-9(11)10(7-19)14(16,17)18/h4-6,10H,7,19H2,1-3H3,(H,20,21)
• InChI Key： AVYBQHFRFXAQRH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 338.1008900g/mol
• Monoisotopic Mass: 338.1008900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-chlorophenylcarbamate

tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-chlorophenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-chlorophenylcarbamate, identified by the CAS number NO2228505-50-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate moiety. The presence of the trifluoropropanamine group adds to its chemical diversity and functional versatility.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The combination of fluorinated groups and aromatic rings in this molecule makes it an interesting candidate for exploring biological activities. For instance, the trifluoropropane moiety is known to enhance lipophilicity and stability, which are critical properties for drug candidates. Additionally, the chlorophenyl group contributes to potential interactions with biological targets, such as enzymes or receptors.

The synthesis of tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-chlorophenylcarbamate involves a multi-step process that typically begins with the preparation of the trifluoropropanamine derivative. This is followed by coupling reactions to introduce the phenylcarbamate group. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has been reported to improve the efficiency and yield of these reactions.

In terms of applications, this compound has shown promise in several areas. For example, its ability to act as a precursor in peptide synthesis has been explored in recent research. The carbamate group can be readily converted into an amide or urea linkage under specific conditions, making it a valuable intermediate in organic synthesis. Furthermore, the presence of fluorinated groups may enhance its solubility and bioavailability when used in pharmaceutical formulations.

The biological activity of tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-chlorophenylcarbamate has been studied in various contexts. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. This suggests that it could be developed into a therapeutic agent for conditions related to enzyme dysregulation.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for assessing its safety and sustainability. Research into its degradation pathways under different environmental conditions has shown that it undergoes hydrolysis under alkaline conditions but remains stable under neutral or acidic pH levels. This information is essential for evaluating its potential impact on ecosystems.

In conclusion, tert-butyl N-2-(3-amino-1,1,1-trifluoropropan-2-yl)-5-chlorophenylcarbamate represents a valuable addition to the arsenal of organic compounds used in modern chemistry and pharmacology. Its unique structure and functional groups make it a versatile building block for synthesizing more complex molecules with diverse applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.